6-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H21N5OS/c1-13-10-21-18(25-2)22-17(13)24-12-14-5-7-23(8-6-14)16-4-3-15(9-19)11-20-16/h3-4,10-11,14H,5-8,12H2,1-2H3
• InChI Key: HRXCGTNQLMOVPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=NC=C(C=C3)C#N)SC
• Molecular Formula: C18H21N5OS
• Molecular Weight: 355.5 g/mol
• CAS No.: 2640951-24-0

Description

6-[4-({[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-3-carbonitrile is a heterocyclic compound featuring a pyridine core substituted with a carbonitrile group at position 3 and a piperidin-1-yl group at position 4. The piperidine ring is further functionalized via a methyleneoxy bridge to a 5-methyl-2-(methylsulfanyl)pyrimidine moiety.

Biological Activity

The compound 6-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-3-carbonitrile , identified by its CAS number 2640947-26-6, is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{13}H_{14}N_{4}OS$ with a molecular weight of 274.34 g/mol. The structural features include:

• A pyridine ring
• A piperidine moiety
• A pyrimidine derivative with a methylsulfanyl group

These structural components suggest potential interactions with biological targets, particularly in enzyme inhibition.

Kinase Inhibition

Recent studies indicate that compounds similar to this structure exhibit significant inhibition of various kinases. For instance, pyrimidine derivatives have shown promise as inhibitors of cyclin-dependent kinases (CDKs) and other serine/threonine kinases.

• Inhibition Studies :
  • In vitro assays have demonstrated that related compounds can inhibit PfGSK3 and PfPK6 kinases, which are crucial for the survival of Plasmodium falciparum, the malaria-causing parasite. Compounds were screened at concentrations starting from 1 µM, with effective inhibitors showing over 70% inhibition .
• Structure-Activity Relationship (SAR) :
  • The introduction of various substituents on the pyrimidine and piperidine rings has been shown to affect potency and selectivity for different kinase targets. For example, modifications at the 5-position of the pyrimidine significantly influenced the IC50 values against PfGSK3 and PfPK6 .

Case Study 1: Antimalarial Activity

A series of pyrimidine derivatives were synthesized and tested for their antimalarial properties. The compound demonstrated notable activity against blood-stage parasites in vitro. The structure was optimized through SAR studies to enhance potency against target kinases involved in the malaria life cycle.

Compound	PfGSK3 IC50 (nM)	PfPK6 IC50 (nM)
Compound A	710	45
Compound B	456	66
Compound C	174	19

This table summarizes the inhibitory effects of various analogs on key kinases associated with malaria, illustrating the potential therapeutic applications of this class of compounds.

Case Study 2: Cancer Therapeutics

Another study explored the potential of similar compounds as anticancer agents, focusing on their ability to inhibit CDK2. The results indicated that modifications to the piperidinyl group could enhance selectivity for cancer cell lines while minimizing toxicity to normal cells .

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Compounds

Compound Name	Core Structure	Substituents/Functional Groups	Molecular Formula	Molecular Weight (g/mol)
Target Compound	Pyridine-3-carbonitrile	6-(piperidinylmethyloxy-pyrimidine), 5-methyl-2-(methylsulfanyl)pyrimidine	C₁₉H₂₂N₆OS	382.49
2-((3-Hydroxyphenyl)amino)-4-(4-methyl-2-(methylamino)thiazol-5-yl)pyrimidine-5-carbonitrile	Pyrimidine-5-carbonitrile	Thiazole, 3-hydroxyphenylamino, 4-methyl-2-(methylamino)thiazole	C₁₇H₁₈N₆OS	362.43
5-Butylamino-6-(4-fluorophenyl)-7-oxo-1-p-tolyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidine-3-carbonitrile	Pyrazolo-pyrimidine	Butylamino, 4-fluorophenyl, p-tolyl, oxo group	C₂₃H₂₃FN₆O	418.47
6-(4-Methoxyphenyl)-2-(4-methylpiperidin-1-yl)-4-oxo-1,4-dihydropyrimidine-5-carbonitrile	Dihydropyrimidine-5-carbonitrile	4-methoxyphenyl, 4-methylpiperidinyl, oxo group	C₁₈H₂₀N₄O₂	324.38
2-{4-[6-Methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile	Pyrano-pyridine-3-carbonitrile	Morpholinyl, piperazinyl, 6-methylpyrimidine	C₂₂H₂₇N₇O₂	421.50

Key Observations :

• The target compound’s pyridine core distinguishes it from pyrimidine- or pyrazolo-pyrimidine-based analogs, which may alter electronic properties and binding interactions .
• The dihydropyrimidine core in introduces a planar, conjugated system absent in the target compound, likely affecting solubility and tautomerization behavior.

Physicochemical Properties

Table 2: Physicochemical Data

Compound Name	Melting Point (°C)	Yield (%)	Purity	Solubility (Predicted)
Target Compound	Not reported	Not reported	Not reported	Moderate (logP ~3.1*)
2-((3-Hydroxyphenyl)amino)-4-(4-methyl-2-(methylamino)thiazol-5-yl)pyrimidine-5-carbonitrile	242–243	18	Not reported	Low (polar groups)
6-(4-Methoxyphenyl)-2-(4-methylpiperidin-1-yl)-4-oxo-1,4-dihydropyrimidine-5-carbonitrile	Not reported	Not reported	≥95%	Moderate (logP ~2.8)

Key Observations :

• The target compound’s methylsulfanyl group may increase lipophilicity compared to the hydroxylated analog in , which has a lower predicted solubility.
• The dihydropyrimidine analog achieves ≥95% purity, suggesting robust synthetic protocols, though yields are unspecified.

Functional Implications

• Kinase Inhibition : The target compound’s pyrimidine and piperidine motifs align with kinase inhibitor scaffolds (e.g., imatinib analogs), whereas the thiazole-containing compound may target tyrosine kinases due to its planar structure.
• Metabolic Stability : The methylsulfanyl group in the target compound could reduce oxidative metabolism compared to morpholinyl or hydroxylated groups in analogs .

Preparation Methods

Nucleophilic Substitution of 4-Chloropyrimidine

The pyrimidine core is synthesized via nucleophilic substitution of 4-chloro-5-methylpyrimidine with methylsulfanyl groups. In a representative procedure:

• Reactants : 4-Chloro-5-methylpyrimidine (1.0 eq), sodium thiomethoxide (1.2 eq), aluminum chloride (0.1 eq).

• Conditions : Reflux in anhydrous dimethylformamide (DMF) at 110°C for 8 hours.

• Yield : 85–90% after recrystallization from ethanol.

Mechanism : The Lewis acid (AlCl₃) activates the chloro group for nucleophilic attack by thiomethoxide, forming the C–S bond.

Alternative Thiolation via Dimethyl Sulfide

A patent describes an alternative route using dimethyl sulfide under acidic conditions:

• Reactants : 4-Hydroxy-5-methylpyrimidine (1.0 eq), dimethyl sulfide (2.0 eq), concentrated H₂SO₄ (catalytic).

• Conditions : Stirred at 60°C for 12 hours.

• Yield : 78% after column chromatography (hexane:ethyl acetate = 4:1).

Functionalization of 4-(Hydroxymethyl)Piperidine

Protection of Piperidine Amine

To prevent unwanted side reactions, the piperidine nitrogen is protected using tert-butoxycarbonyl (Boc) groups:

• Reactants : 4-(Hydroxymethyl)piperidine (1.0 eq), di-tert-butyl dicarbonate (1.2 eq), triethylamine (2.0 eq).

• Conditions : Room temperature in dichloromethane (DCM) for 24 hours.

• Yield : 93%.

Activation of Hydroxymethyl Group

The hydroxymethyl group is converted to a mesylate for subsequent nucleophilic substitution:

• Reactants : Boc-protected piperidine (1.0 eq), methanesulfonyl chloride (1.5 eq), triethylamine (3.0 eq).

• Conditions : 0°C to room temperature in DCM for 2 hours.

• Yield : 95% (crude, used directly).

Coupling of Pyrimidine and Piperidine Moieties

Mitsunobu Reaction for Ether Formation

The mesylated piperidine reacts with 5-methyl-2-(methylsulfanyl)pyrimidin-4-ol under Mitsunobu conditions:

• Reactants : Pyrimidin-4-ol (1.0 eq), mesylated piperidine (1.2 eq), triphenylphosphine (1.5 eq), diethyl azodicarboxylate (DEAD, 1.5 eq).

• Conditions : Tetrahydrofuran (THF), 0°C to room temperature, 12 hours.

• Yield : 82% after silica gel chromatography.

Nucleophilic Substitution Alternative

A one-pot substitution avoids phosphine reagents:

• Reactants : Pyrimidin-4-ol (1.0 eq), mesylated piperidine (1.1 eq), potassium tert-butoxide (2.0 eq).

• Conditions : DMF, 80°C, 6 hours.

• Yield : 75%.

Deprotection and Coupling to Pyridine-3-Carbonitrile

Boc Deprotection

The Boc group is removed under acidic conditions:

• Reactants : Protected intermediate (1.0 eq), 4M HCl in dioxane (5.0 eq).

• Conditions : Room temperature, 2 hours.

• Yield : 89%.

Buchwald–Hartwig Amination

The deprotected piperidine undergoes C–N coupling with 6-bromopyridine-3-carbonitrile:

• Reactants : 6-Bromopyridine-3-carbonitrile (1.0 eq), piperidine intermediate (1.2 eq), Pd₂(dba)₃ (0.05 eq), Xantphos (0.1 eq), Cs₂CO₃ (2.0 eq).

• Conditions : Toluene, 110°C, 12 hours.

• Yield : 78% after HPLC purification.

Comparative Analysis of Synthetic Routes

Step	Method	Yield	Purity	Key Advantage
Pyrimidine synthesis	Nucleophilic substitution	85%	98%	High regioselectivity
Piperidine activation	Mesylation	95%	90%	Scalable
Ether formation	Mitsunobu	82%	95%	Mild conditions
C–N coupling	Buchwald–Hartwig	78%	97%	Tolerates electron-deficient pyridines

Optimization Challenges and Solutions

Regioselectivity in Pyrimidine Functionalization

• Issue : Competing substitution at C-2 vs. C-4 positions.

• Solution : Use bulky bases (e.g., LDA) to direct substitution to C-4.

Steric Hindrance in Piperidine Coupling

• Issue : Low reactivity of secondary amines in Buchwald–Hartwig reactions.

• Solution : Employ Xantphos as a ligand to stabilize palladium intermediates.

Purification of Polar Intermediates

• Issue : Co-elution of Boc-protected intermediates with byproducts.

• Solution : Use reverse-phase chromatography (acetonitrile/water + 0.1% TFA) .

Q & A

Q. Methodological Insight :

• Perform dose-response curves with standardized protocols (e.g., CLSI guidelines for antimicrobial assays).
• Use molecular docking to compare binding modes of analogs with target enzymes (e.g., dihydrofolate reductase) .

Basic: What spectroscopic techniques are critical for structural confirmation?

• NMR : ¹H/¹³C NMR identifies key protons (e.g., piperidine CH₂ at δ 2.5–3.0 ppm) and nitrile carbons (δ ~115 ppm) .
• HRMS : Validates molecular ion peaks (e.g., [M+H]⁺ for C₁₉H₂₂N₄O₂S, calculated m/z 394.1425) .
• IR : Confirms nitrile (C≡N stretch at ~2200 cm⁻¹) and methylsulfanyl groups (C-S at ~650 cm⁻¹) .

Advanced: How to address low yield in the final coupling step?

Common issues include:

• Steric hindrance : The piperidine N-atom’s accessibility affects reactivity. Use microwave-assisted synthesis to enhance kinetics .
• Byproduct formation : Monitor intermediates via HPLC (C18 column, acetonitrile/water gradient) to detect side products early .

Q. Methodological Insight :

• Introduce protecting groups (e.g., Boc for piperidine) during intermediate synthesis to reduce unwanted substitutions .

Basic: What are the hypothesized biological targets of this compound?

Based on structural analogs:

• Kinase inhibition : Pyrimidine derivatives target EGFR or CDK2 due to π-π stacking with ATP-binding pockets .
• Antimicrobial activity : Methylsulfanyl groups may disrupt bacterial folate synthesis .

Advanced: How to design SAR studies for optimizing pharmacokinetic properties?

• Structural modifications :
  • Replace methylsulfanyl with fluorinated groups to enhance metabolic stability .
  • Introduce polar substituents (e.g., hydroxyl) on the pyridine ring to improve solubility .
• In vitro assays :
  • Measure logD (octanol/water) to assess lipophilicity.
  • Test CYP450 inhibition to predict drug-drug interactions .

Basic: What safety precautions are critical during synthesis?

• Toxic intermediates : Use fume hoods when handling cyanide-containing reagents (e.g., KCN for nitrile formation).
• Reactive byproducts : Quench excess reagents (e.g., NaHCO₃ for acidic workup) before disposal .

Advanced: How to resolve stereochemical uncertainties in the piperidine ring?

• Chiral HPLC : Separate enantiomers using a Chiralpak AD-H column (hexane/isopropanol mobile phase).
• X-ray crystallography : Determine absolute configuration of single crystals grown via slow evaporation (e.g., ethanol/water mix) .

Basic: What computational tools predict binding affinity with biological targets?

• AutoDock Vina : Simulate docking with protein structures (PDB: 1M17 for EGFR).
• MD simulations (GROMACS) : Assess stability of ligand-protein complexes over 100-ns trajectories .

Advanced: How to validate target engagement in cellular models?

• Cellular thermal shift assay (CETSA) : Confirm target binding by measuring protein melting shifts in lysates.
• RNAi knockdown : Compare compound efficacy in target-deficient vs. wild-type cells .